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Cat. No.: B1176558 Get Quote

Welcome to the Micro-Clear Technical Support Center. This guide is designed for researchers,

scientists, and drug development professionals to help troubleshoot common issues

encountered during sample mounting with Micro-Clear.

Frequently Asked Questions (FAQs)
Q1: What is Micro-Clear?

A1: Micro-Clear is a state-of-the-art, aqueous-based mounting medium designed for high-

resolution fluorescence microscopy. It provides a refractive index closely matched to that of

glass and cellular components to minimize light scatter and enhance image clarity. Its anti-fade

components protect fluorescent labels from photobleaching, ensuring long-lasting signal

intensity.

Q2: How can I prevent air bubbles when mounting my sample with Micro-Clear?

A2: Air bubbles are a common issue that can obscure the specimen.[1][2] To prevent them,

apply a drop of Micro-Clear to the slide and gently lower the coverslip at an angle, allowing air

to escape.[1] Avoid trapping air by dropping the coverslip flat. If bubbles appear, you can try to

gently press on the coverslip with a blunt object to move the bubbles to the edge. For best

results, avoid shaking the Micro-Clear bottle before use.[2]

Q3: My mounted sample is drifting or moving. How can I fix this?
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A3: Sample movement can be caused by using too much mounting medium, which prevents

the coverslip from setting properly.[1] Use just enough Micro-Clear to fill the space under the

coverslip. If the issue persists, ensure your sample is properly adhered to the slide before

mounting. For long-term stability, you can seal the edges of the coverslip with nail polish or a

commercially available sealant after the Micro-Clear has partially cured.

Q4: I am observing crystal formation in the mounting medium. What is the cause and how can I

prevent it?

A4: Crystal formation can occur if the mounting medium dries out too quickly or if there is a

high salt concentration in the sample buffer. To prevent this, ensure you use the recommended

amount of Micro-Clear and that the coverslip is properly sealed. Also, try to minimize the

amount of residual buffer on your sample before adding the mounting medium.

Q5: Why is my fluorescent signal weak or fading quickly?

A5: While Micro-Clear contains anti-fade reagents, rapid signal loss can still occur due to

intense or prolonged exposure to excitation light. To mitigate this, reduce the excitation light

intensity and minimize exposure time. Ensure that the formulation of Micro-Clear you are using

is compatible with the fluorophores in your sample.

Troubleshooting Guides
Issue 1: Persistent Air Bubble Formation
Q: I am consistently getting air bubbles in my Micro-Clear mounts, even after following the

standard procedure. What else can I do?

A:

Degas the Medium: If you suspect dissolved gases in the Micro-Clear solution, you can

degas it by placing the open bottle in a vacuum chamber for 5-10 minutes before use.

Slide and Coverslip Preparation: Ensure your glass slide and coverslip are impeccably clean.

Dust or other particulates can act as nucleation sites for bubble formation.[1] Clean them

with ethanol and a lint-free wipe before use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.huidainstrument.com/news/what-potential-problems-must-you-try-to-avoid-77173229.html
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.benchchem.com/product/b1176558?utm_src=pdf-body
https://www.huidainstrument.com/news/what-potential-problems-must-you-try-to-avoid-77173229.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Technique: Instead of dropping the medium directly onto the sample, try placing a

small drop on the coverslip and another on the slide where the sample is located. Then,

gently join the two.

Issue 2: Hazy or Cloudy Appearance of the Mounted
Sample
Q: After mounting with Micro-Clear, my sample appears hazy or cloudy, reducing image

quality. What could be the problem?

A:

Incomplete Curing: Micro-Clear requires a specific curing time to reach its optimal refractive

index. Ensure you are following the recommended curing time and conditions (see table

below).

Buffer Incompatibility: Some buffers can be incompatible with the components of Micro-
Clear, leading to precipitation. If you suspect this, try washing your sample with a

recommended buffer (e.g., PBS) before mounting.

Refractive Index Mismatch: A significant mismatch between the refractive index of your

sample and the mounting medium can cause haziness. While Micro-Clear is designed to

match the refractive index of glass, variations in sample composition can be a factor.

Quantitative Data
The following table summarizes the key properties of Micro-Clear under standard laboratory

conditions.
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Property Value Notes

Refractive Index (Cured) 1.518 Measured at 25°C.

Viscosity (at 25°C) 350-400 cP
Ensures easy application

without being too runny.

Recommended Curing Time 24 hours
At room temperature (20-

25°C), away from direct light.

Optimal Curing Temperature 22°C

Curing at higher temperatures

may accelerate the process

but can introduce stress.

pH 7.2 - 7.6
Buffered to maintain

physiological conditions.

Experimental Protocols
Detailed Protocol for Sample Mounting with Micro-Clear

Preparation:

Ensure the sample on the glass slide is ready for mounting. If stained, ensure the final

wash is in a compatible buffer (e.g., PBS).

Clean a coverslip using ethanol and a lint-free wipe.

Have your pipette, Micro-Clear bottle, and forceps ready.

Application of Micro-Clear:

Carefully aspirate a small volume of Micro-Clear using a pipette. Avoid introducing

bubbles into the pipette tip.

Dispense a single, small drop (approximately 20-30 µL for a 22x22 mm coverslip) of

Micro-Clear directly onto the center of the sample. The amount should be just enough to

fill the area under the coverslip.

Mounting the Coverslip:
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Hold the coverslip at a 45-degree angle with forceps.

Touch one edge of the coverslip to the slide, adjacent to the drop of Micro-Clear.

Slowly and steadily lower the coverslip onto the slide, allowing the Micro-Clear to spread

evenly and push out any air.

Curing:

Place the slide on a flat, level surface in a dark, dust-free environment.

Allow the Micro-Clear to cure for the recommended 24 hours at room temperature. Do not

disturb the slide during this time.

Sealing (Optional but Recommended for Long-Term Storage):

After the curing period, carefully apply a thin layer of nail polish or a commercial sealant

around the edges of the coverslip.

Allow the sealant to dry completely before imaging or storing the slide.

Visualizations
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Start: Air Bubbles Observed
in Micro-Clear Mount

Review Mounting Technique:
- Lower coverslip at an angle?
- Avoided shaking the bottle?

Technique Correct

Yes

Improper Technique

No

Bubbles Still Present? Action: Refine mounting technique.
Re-mount a new sample.

Action: Degas Micro-Clear
in a vacuum chamber.

Yes

Issue Resolved

No
Action: Thoroughly clean slide

and coverslip with ethanol.

Re-mount and check for bubbles.

No Bubbles

Contact Technical Support

Bubbles Persist

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing air bubble formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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